Cas no 647375-92-6 (L-Arginine, glycyl-L-lysyl-L-glutaminyl-L-arginyl-)
647375-92-6 structure
Product Name:L-Arginine, glycyl-L-lysyl-L-glutaminyl-L-arginyl-
CAS No:647375-92-6
MF:C25H49N13O7
MW:643.739463567734
CID:417537
PubChem ID:71378895
Update Time:2025-04-19
L-Arginine, glycyl-L-lysyl-L-glutaminyl-L-arginyl- Chemical and Physical Properties
Names and Identifiers
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- L-Arginine, glycyl-L-lysyl-L-glutaminyl-L-arginyl-
- (2S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-6-amino-2-[(2-aminoacetyl)amino]hexanoyl]amino]-5-oxopentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
- DTXSID80801491
- Glycyl-L-lysyl-L-glutaminyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithine
- Gly-Lys-Gln-Arg-Arg
- 647375-92-6
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- Inchi: 1S/C25H49N13O7/c26-10-2-1-5-14(35-19(40)13-27)20(41)37-16(8-9-18(28)39)22(43)36-15(6-3-11-33-24(29)30)21(42)38-17(23(44)45)7-4-12-34-25(31)32/h14-17H,1-13,26-27H2,(H2,28,39)(H,35,40)(H,36,43)(H,37,41)(H,38,42)(H,44,45)(H4,29,30,33)(H4,31,32,34)/t14-,15-,16-,17-/m0/s1
- InChI Key: CXUUGSOTNGXPEC-QAETUUGQSA-N
- SMILES: O=C([C@H](CCC(N)=O)NC([C@H](CCCCN)NC(CN)=O)=O)N[C@H](C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N
Computed Properties
- Exact Mass: 643.38827
- Monoisotopic Mass: 643.38779095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 45
- Rotatable Bond Count: 24
- Complexity: 1050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -8.2
- Topological Polar Surface Area: 378Ų
Experimental Properties
- PSA: 372.63
L-Arginine, glycyl-L-lysyl-L-glutaminyl-L-arginyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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